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Compound of Interest

Compound Name: Boc-D-Pentafluorophenylalanine

Cat. No.: B558103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Boc-D-
pentafluorophenylalanine, a key building block in peptide synthesis and drug discovery. The

following sections detail its hazards, handling procedures, and emergency protocols to ensure

its safe use in the laboratory.

Chemical Identification and Properties
Boc-D-pentafluorophenylalanine, also known as N-Boc-2,3,4,5,6-Pentafluoro-D-

phenylalanine, is a derivative of the amino acid phenylalanine.[1] The presence of the tert-

butyloxycarbonyl (Boc) protecting group and the pentafluorophenyl ring imparts unique

chemical properties that are valuable in synthetic chemistry.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b558103?utm_src=pdf-interest
https://www.benchchem.com/product/b558103?utm_src=pdf-body
https://www.benchchem.com/product/b558103?utm_src=pdf-body
https://www.benchchem.com/product/b558103?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20UBF232%20Boc-D-Phe(F5)-OH.pdf
https://www.chemimpex.com/products/05133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms

N-Boc-2,3,4,5,6-Pentafluoro-D-

phenylalanine, Boc-D-Phe(F5)-

OH

[1][2]

CAS Number 136207-26-6 [1][2]

Molecular Formula C14H14F5NO4 [1][2]

Molecular Weight 355.26 g/mol [2]

Appearance Pale white solid [2]

Hazard Identification and Safety Precautions
While specific OSHA hazards are not listed for Boc-D-pentafluorophenylalanine, it is crucial

to handle it with care, as with all laboratory chemicals.[1] The primary hazards are associated

with inhalation, skin and eye contact, and ingestion.
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Hazard Statement
Precautionary
Statement

Pictogram Source

H302: Harmful if

swallowed

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

GHS07 [3]

H315: Causes skin

irritation

P302 + P352: IF ON

SKIN: Wash with

plenty of soap and

water.

GHS07 [3]

H319: Causes serious

eye irritation

P305 + P351 + P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

GHS07 [3]

H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.P304 +

P340: IF INHALED:

Remove person to

fresh air and keep

comfortable for

breathing.

GHS07 [3]

Experimental Protocols: Safe Handling and Storage
Adherence to proper laboratory protocols is essential when working with Boc-D-
pentafluorophenylalanine to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
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A standardized PPE workflow should be followed to ensure user safety.

Personal Protective Equipment (PPE) Protocol

Enter Laboratory

Don Safety Goggles
and Lab Coat

Standard Procedure

Wear Chemical-Resistant
Gloves (e.g., Nitrile)

Before Handling Chemicals

Work in a
Fume Hood

For All Operations

Leave Laboratory

Upon Completion of Work

Click to download full resolution via product page

Figure 1. Standard Personal Protective Equipment Workflow.

Handling and Storage
Handling: Avoid generating dust. Use in a well-ventilated area, preferably a chemical fume

hood.[4]

Storage: Store in a cool, dry place in a tightly sealed container.[2][5] Recommended storage

temperature is between 0-8°C.[2]
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Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Seek medical attention.

[4]

Fire-Fighting Measures
Extinguishing Media: For small fires, use a carbon dioxide or dry chemical extinguisher. For

large fires, use water spray, fog, or foam. Do not use a water jet.[1]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

(CO, CO2), nitrogen oxides (NO, NO2), and hydrogen fluoride gas (HF).[1]

A logical decision-making process for responding to a chemical spill is outlined below.
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Chemical Spill Response Protocol

Chemical Spill Occurs

Assess Spill Size
and Hazard

Small Spill

Minor

Large Spill

Major

Contain Spill with
Absorbent Material Evacuate Area

Alert Supervisor and
Safety Officer

Clean Up Spill Following
SDS Guidelines

Dispose of Waste in
Accordance with Regulations

Click to download full resolution via product page

Figure 2. Decision Workflow for Chemical Spill Response.

Disposal Considerations
Waste materials must be disposed of in accordance with federal, state, and local environmental

control regulations.[1] Do not allow the product to enter drains.[5]

Regulatory Information
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According to the available Safety Data Sheet, Boc-D-pentafluorophenylalanine has no

known OSHA hazards and is not subject to SARA Title III reporting requirements.[1] It is also

noted that this product does not contain any chemicals known to the State of California to

cause cancer, birth defects, or any other reproductive harm.[1]

This guide is intended to provide comprehensive safety information for Boc-D-
pentafluorophenylalanine. Always refer to the specific Safety Data Sheet provided by the

supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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